Cas no 35299-21-9 (Pentanedinitrile, 2-methyl-4-methylene-)

• Product Name: Pentanedinitrile, 2-methyl-4-methylene-
• CAS No: 35299-21-9
• MF: C₇H₈N₂
• MW: 120.151821136475
• CID: 291641
• PubChem ID: 23082430
• Update Time: 2025-04-19

Pentanedinitrile, 2-methyl-4-methylene- Chemical and Physical Properties

Names and Identifiers

• Pentanedinitrile, 2-methyl-4-methylene-
• 2-methyl-4-methylidenepentanedinitrile
• LogP
• 35299-21-9
• DTXSID80630400
• SCHEMBL1226838

• Inchi： 1S/C7H8N2/c1-6(4-8)3-7(2)5-9/h7H,1,3H2,2H3
• InChI Key： LFGNSYGIQAYFGO-UHFFFAOYSA-N
• SMILES： N#CC(C)CC(C#N)=C

Computed Properties

• Exact Mass: 120.06884
• Monoisotopic Mass: 120.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58